Cas no 14608-13-0 (Ethanol,2-[[2-(diethylamino)ethyl][4-(methylamino)-3-nitrophenyl]amino]-, hydrochloride(1:2))

Ethanol,2-[[2-(diethylamino)ethyl][4-(methylamino)-3-nitrophenyl]amino]-, hydrochloride(1:2) structure
14608-13-0 structure
Product Name:Ethanol,2-[[2-(diethylamino)ethyl][4-(methylamino)-3-nitrophenyl]amino]-, hydrochloride(1:2)
CAS No:14608-13-0
MF:C15H28Cl2N4O3
MW:383.313821792603
CID:172498
PubChem ID:167125
Update Time:2025-04-19

Ethanol,2-[[2-(diethylamino)ethyl][4-(methylamino)-3-nitrophenyl]amino]-, hydrochloride(1:2) Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[[2-(diethylamino)ethyl][4-(methylamino)-3-nitrophenyl]amino]-, hydrochloride(1:2)
    • 2-{[2-(diethylamino)ethyl][4-(methylamino)-3-nitrophenyl]amino}ethanol dihydrochloride
    • 2-[2-diethylaminoethyl-(4-methylamino-3-nitro-phenyl)amino]ethanol dihydrochloride
    • 2-[N-[2-(diethylamino)ethyl]-4-(methylamino)-3-nitroanilino]ethanol,dihydrochloride
    • DTXSID00163265
    • 14608-13-0
    • 2-[N-[2-(diethylamino)ethyl]-4-(methylamino)-3-nitroanilino]ethanol;dihydrochloride
    • Ethanol, 2-(N-(2-(diethylamino)ethyl)-4-(methylamino)-3-nitroanilino)-, dihydrochloride
    • Inchi: 1S/C15H26N4O3.2ClH/c1-4-17(5-2)8-9-18(10-11-20)13-6-7-14(16-3)15(12-13)19(21)22;;/h6-7,12,16,20H,4-5,8-11H2,1-3H3;2*1H
    • InChI Key: HZKJRXKCBIZDAW-UHFFFAOYSA-N
    • SMILES: Cl.Cl.OCCN(C1C=CC(=C(C=1)[N+](=O)[O-])NC)CCN(CC)CC

Computed Properties

  • Exact Mass: 382.15414
  • Monoisotopic Mass: 382.1538462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 320
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.6Ų

Experimental Properties

  • PSA: 81.88
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